BENGHE Foundational & Exploratory

Check Availability & Pricing

1,4-Diazepan-5-one Hydrochloride: A Technical
Overview of Physicochemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Diazepan-5-one hydrochloride

Cat. No.: B1344740

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of 1,4-
Diazepan-5-one hydrochloride. While extensive quantitative data for this specific compound
is not readily available in public domain literature, this document consolidates the known
information and outlines general experimental approaches for its characterization.

Core Physicochemical Data

The hydrochloride salt of 1,4-Diazepan-5-one is typically a crystalline solid, a characteristic that
generally enhances its solubility in agueous solutions.[1] The available identifying information
for this compound is summarized in the table below.

Property Value Source
CAS Number 208245-76-5 [1][2][3]
Molecular Formula CsH11CIN20 [11[2][3]
Molecular Weight 150.61 g/mol [1112][3]
Purity 297% [2]
Recommended Storage -20°C [4]
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Note: Specific quantitative data for melting point, boiling point, pKa, and logP are not available
in the reviewed literature.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1,4-Diazepan-5-one
hydrochloride are not explicitly detailed in readily accessible scientific literature. However,
general methodologies for the synthesis and characterization of diazepine derivatives can be
adapted.

General Synthesis of 1,4-Diazepine Derivatives

The synthesis of 1,4-diazepine and 1,5-benzodiazepine derivatives often involves the
condensation of appropriate starting materials. One reported method describes the reaction of
ketimine intermediates with aldehydes in the presence of a catalyst, such as Keggin-type
heteropolyacids, to yield the diazepine ring structure.[5] Another approach involves the solid-
phase synthesis of benzo[1][6]diazepin-5-one derivatives, which allows for the generation of a
library of related compounds.[7]

Analytical Characterization

A comprehensive characterization of 1,4-Diazepan-5-one hydrochloride would typically
involve a suite of analytical techniques to confirm its structure and purity.

Workflow for Physicochemical Characterization
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General Workflow for Compound Characterization
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Caption: A generalized workflow for the synthesis, purification, and characterization of a
chemical compound like 1,4-Diazepan-5-one hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be essential to
elucidate the chemical structure, confirming the connectivity of atoms within the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the molecular

weight and elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy would identify the presence of key functional
groups, such as the carbonyl (C=0) and amine (N-H) groups.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1344740?utm_src=pdf-body-img
https://www.benchchem.com/product/b1344740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for assessing
the purity of the compound and for quantitative analysis.

Biological Activity and Signaling Pathways

The diazepine moiety is present in many compounds with psychoactive properties, including
anxiolytic, sedative, and muscle relaxant effects, which are often mediated through interactions
with neurotransmitter systems in the central nervous system.[1] However, specific biological
targets and signaling pathways for 1,4-Diazepan-5-one hydrochloride have not been reported
in the available literature. Further research would be required to elucidate its pharmacological
profile.

Logical Relationship for Investigating Biological Activity
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Caption: A logical workflow for the investigation of the biological activity of a novel compound,
from initial screening to lead development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview of Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1344740#physicochemical-properties-of-1-4-
diazepan-5-one-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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